Cas no 1226454-01-8 (N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide
• CAS No: 1226454-01-8
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5434402
• Update Time: 2025-07-08

N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

• Inchi： 1S/C23H25N3O4/c1-3-30-16-6-4-15(5-7-16)24-22(27)14-26-11-10-21-19(13-26)23(28)18-12-17(29-2)8-9-20(18)25-21/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： ORPHZJLUUKUVEI-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(CC(NC3=CC=C(OCC)C=C3)=O)CC2)C(=O)C2=CC(OC)=CC=C12

Additional information on N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

Comprehensive Analysis of N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1226454-01-8)

In the realm of organic chemistry and pharmaceutical research, N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1226454-01-8) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the benzo[b]1,6-naphthyridine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its methoxy and ethoxy functional groups, which contribute to its solubility and interaction with biological targets.

The molecular structure of CAS No. 1226454-01-8 combines a naphthyridine core with an acetamide side chain, making it a promising candidate for drug discovery. Recent studies have explored its potential as a modulator of specific enzymatic pathways, aligning with the growing interest in targeted therapies and precision medicine. These trends are frequently searched in academic and industrial databases, reflecting the demand for novel compounds with high selectivity and minimal side effects.

One of the key advantages of N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide is its synthetic versatility. Chemists have developed efficient routes to its synthesis, often leveraging microwave-assisted reactions or catalytic hydrogenation—techniques that are currently trending in green chemistry forums. The compound’s 10-oxo moiety also opens doors for derivatization, a topic frequently discussed in medicinal chemistry webinars and publications.

From an analytical perspective, CAS No. 1226454-01-8 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirm its purity and stability, critical factors for researchers investigating its pharmacokinetics. These methodologies are often queried in search engines by professionals seeking compound characterization protocols.

In the context of drug development, this compound’s benzo[b]1,6-naphthyridine scaffold is analogous to several FDA-approved drugs, sparking interest in its potential therapeutic applications. Forums and Q&A platforms like ResearchGate often feature discussions about its structure-activity relationships (SAR), a hot topic among chemists and biologists. Additionally, its low cytotoxicity profile in preliminary assays makes it a subject of interest for cancer research and neurodegenerative disease studies.

Environmental and regulatory considerations are also part of the conversation around N-(4-ethoxyphenyl)-2-{8-methoxy-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide. While it is not classified as hazardous, its biodegradation pathways are under investigation—a niche yet growing area in environmental chemistry searches. This aligns with global emphasis on sustainable chemistry practices.

In summary, CAS No. 1226454-01-8 represents a multifaceted compound with implications across pharmaceutical sciences, organic synthesis, and materials research. Its nomenclature may be complex, but its potential is clear, bridging gaps between academic inquiry and industrial innovation. As search trends show, the scientific community continues to explore its derivatives and mechanisms, ensuring its relevance in future breakthroughs.